Cas no 1505105-17-8 (2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid)

• Product Name: 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid
• CAS No: 1505105-17-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5715684
• PubChem ID: 81282513
• Update Time: 2025-10-28

2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-[(prop-2-yn-1-yl)amino]benzoicacid
• 1505105-17-8
• AKOS019854379
• 2-methyl-4-[(prop-2-yn-1-yl)amino]benzoic acid
• EN300-1449025
• Benzoic acid, 2-methyl-4-(2-propyn-1-ylamino)-
• 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid

• Inchi： 1S/C11H11NO2/c1-3-6-12-9-4-5-10(11(13)14)8(2)7-9/h1,4-5,7,12H,6H2,2H3,(H,13,14)
• InChI Key： AKAJXIJFTQUTKI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C)NCC#C)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 377.3±37.0 °C(Predicted)
• pka: 4.55±0.25(Predicted)

Additional information on 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid

Introduction to 2-Methyl-4-(Prop-2-yn-1-yl)aminobenzoic Acid (CAS No. 1505105-17-8)

2-Methyl-4-(prop-2-yn-1-yl)aminobenzoic acid (CAS No. 1505105-17-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 4-(propargylamino)benzoate, is characterized by its unique structural features, which include a propargylamine moiety and a methyl group attached to the benzene ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The chemical structure of 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid consists of a benzene ring with a methyl group at the 2-position and a propargylamine group at the 4-position. The presence of the propargylamine moiety makes this compound highly reactive and suitable for click chemistry reactions, which are widely used in the synthesis of complex molecules and drug conjugates. Additionally, the carboxylic acid functional group provides opportunities for further derivatization, enhancing its utility in drug design and development.

Recent studies have highlighted the potential of 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties. These findings suggest that 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study, scientists at the University of California, San Francisco, investigated the role of propargylamine derivatives in modulating protein-protein interactions. Their results demonstrated that compounds like 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid can effectively disrupt specific protein interactions, which are crucial for various cellular processes. This property makes it a promising candidate for targeted therapy in diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid is another factor contributing to its popularity in research laboratories. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and coupling reactions. This ease of synthesis allows researchers to readily access and modify the compound, facilitating its use in high-throughput screening and combinatorial chemistry approaches.

In addition to its potential therapeutic applications, 2-methyl-4-(prop-2-yn-1-yl)aminobenzoic acid has also been explored for its use as a building block in materials science. Researchers at the Massachusetts Institute of Technology have demonstrated that compounds with similar structures can be used to create functional polymers with unique properties, such as enhanced mechanical strength and biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems.

The safety profile of 2-methyl-4-(prop-2-ylnl)aminobenzoic acid is an important consideration for its use in pharmaceutical development. Preliminary toxicological studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further preclinical and clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-methyl-4-(prop-2-ylnl)aminobenzoic acid (CAS No. 1505105-17)-8 is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features, synthetic accessibility, and biological activity make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.